2-Pyrrolidinone, 1-((4-fluorophenyl)methyl)-

• CAS No.: 60736-96-1
• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C11H12FNO/c12-10-5-3-9(4-6-10)8-13-7-1-2-11(13)14/h3-6H,1-2,7-8H2
• InChI Key: KZKRGOSWLGSOEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CC=C(C=C2)F

Description

2-Pyrrolidinone, 1-((4-fluorophenyl)methyl)- is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 g (0.376 mol) of p-fluorobenzylamine, 30.4 g (0.353 mol) of furan-2-one and 0.4 g of hyddroquinone are introduced into a 125 ml autoclave. After driving the air out of the apparatus by passing a stream of nitrogen through it, the mixture is heated to 250° for 6 hours. It is then cooled and distilled under reduced pressure. 51 g (yield=74.8%) of 1-p-fluorobenzyl-pyrrolidin-2-one are collected as a colourless liquid distilling at 103°-105° under a pressure of 0.01 mm of mercury and solidifying slowly. Melting point=37°-38°.